Cas no 699012-99-2 (3-Octadecen-2-one)

• Product Name: 3-Octadecen-2-one
• CAS No: 699012-99-2
• MF: C₁₈H₃₄O
• MW: 266.46196603775
• CID: 391165
• PubChem ID: 71374339
• Update Time: 2025-04-19

3-Octadecen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Octadecen-2-one
• octadec-3-en-2-one
• DTXSID20797127
• octadecen-2-one
• 699012-99-2

• Inchi： 1S/C18H34O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(2)19/h16-17H,3-15H2,1-2H3
• InChI Key： UQUJIRNUOSVCEF-UHFFFAOYSA-N
• SMILES： O=C(C)C=CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 266.26112
• Monoisotopic Mass: 266.260965704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07